Cas no 2084-13-1 (3-(Carboxymethyl)benzoic acid)

• Product Name: 3-(Carboxymethyl)benzoic acid
• CAS No: 2084-13-1
• MF: C₉H₈O₄
• MW: 180.157423019409
• MDL: MFCD15523567
• CID: 271446
• PubChem ID: 268227
• Update Time: 2025-04-19

3-(Carboxymethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Carboxymethyl)benzoic acid
• Benzeneacetic acid,3-carboxy-
• (3-carboxy-phenyl)-acetic acid
• (3-Carboxy-phenyl)-essigsaeure
• 3-carboxyphenylacetic acid
• AC1L6JTD
• AC1Q5VHP
• AG-E-53026
• AR-1E7447
• CTK4E5269
• homoisophthalic acid
• isohomophthalic acid
• NSC108368
• Phenylessigsaeure-m-carbonsaeure
• SureCN2707508
• 3-Carboxymethylbenzoic Acid
• Benzeneacetic acid, 3-carboxy-
• Homoisophthalsaure
• QNUWEXSGZVBMDV-UHFFFAOYSA-N
• FCH1161765
• AX8222751
• ST24041563
• AKOS022183464
• DS-17342
• Compound NP-020750
• 3-(carboxymethyl)benzoicacid
• 2084-13-1
• MFCD15523567
• SCHEMBL2707508
• CAA08413
• SY242047
• DTXSID00296224
• NSC-108368
• M-CARBOXYPHENYLACETIC ACID
• DB-338956

• MDL： MFCD15523567
• Inchi： 1S/C9H8O4/c10-8(11)5-6-2-1-3-7(4-6)9(12)13/h1-4H,5H2,(H,10,11)(H,12,13)
• InChI Key： QNUWEXSGZVBMDV-UHFFFAOYSA-N
• SMILES： OC(CC1C=CC=C(C(=O)O)C=1)=O

Computed Properties

• Exact Mass: 180.04224
• Monoisotopic Mass: 180.042259
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 74.6

Experimental Properties

• Density: 1.392
• Boiling Point: 412.8°Cat760mmHg
• Flash Point: 217.6°C
• Refractive Index: 1.6
• PSA: 74.6